Ethyl 5-[(2,3-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2,3-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H23N3O7S/c1-5-35-25(31)20-17-13-36-23(26-22(29)16-7-6-8-18(33-3)21(16)34-4)19(17)24(30)28(27-20)14-9-11-15(32-2)12-10-14/h6-13H,5H2,1-4H3,(H,26,29)
• InChI Key: XTERNBTZRVECPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C(=CC=C3)OC)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C25H23N3O7S
• Molecular Weight: 509.5 g/mol

Description

“Ethyl 5-[(2,3-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate” is a chemical compound with the molecular formula C25H23N3O7S. It has an average mass of 509.531 Da.

Scientific Research Applications

Synthesis and Characterization

The compound's synthesis involves several chemical reactions to introduce specific functional groups and achieve the desired molecular structure. For instance, the synthesis and characterization of related pyrazole and pyrazolopyrimidine derivatives have been extensively studied. These processes involve condensation reactions, cyclocondensation, and reactions with different reagents to obtain compounds with potential cytotoxic activity against various cancer cell lines (Hassan, Hafez, & Osman, 2014; Nassar, Atta-Allah, & Elgazwy, 2015). These studies contribute to understanding the compound's chemical properties and potential as a precursor for developing novel therapeutic agents.

Biological Activities

Research into the biological activities of derivatives closely related to Ethyl 5-[(2,3-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate has indicated their potential in various therapeutic applications. For example, derivatives have been evaluated for their cytotoxic properties against different cancer cell lines, offering insights into their potential use as anti-cancer agents. Such studies underscore the importance of chemical synthesis and structure-activity relationships in the development of new drugs (Gad et al., 2020; Sirakanyan et al., 2015).

Antimicrobial and Antioxidant Properties

Some derivatives have been explored for their antimicrobial and antioxidant properties, offering a foundation for developing compounds that can combat microbial infections and oxidative stress. This research is crucial for identifying new compounds with enhanced biological activities and minimal side effects (Raghavendra et al., 2016).